Cas no 21626-89-1 (Phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione)
![Phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione structure](https://ossimg.kuujia.com/scimg/22000/21626-89-1x500.png)
21626-89-1 structure
Product Name:Phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione
CAS No:21626-89-1
MF:C16H12N2O2
MW:264.278683662415
CID:267046
PubChem ID:30717
Update Time:2025-04-19
Phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione Chemical and Physical Properties
Names and Identifiers
-
- Phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione
- 5,12-dihydrophthalazino[3,2-b]phthalazine-7,14-dione
- Aladione
- BRN 0753163
- CCRIS 5458
- DFL
- Diftalona
- Diftalona [INN-Spanish]
- Diftalone [USAN:INN]
- Diftalonum
- Diftalonum [INN-Latin]
- L 5418
- L-5418
- Phthalazino(2,3-b)phthalazine-5(14H),12(7H)-dione
- Phthalazino(2,3-b)phthalazine-5,12(7H,14H)-dione
- UNII-142FG4G74X
- HMS2980N17
- MLS001249487
- Diftalone (USAN/INN)
- CAS-21626-89-1
- CS-0028179
- CCG-24355
- NCGC00160358-01
- 5-24-08-00461 (Beilstein Handbook Reference)
- DIFTALONE [USAN]
- DIFTALONE [INN]
- Tox21_111760
- SCHEMBL35351
- HY-107340
- 142FG4G74X
- SMR000718663
- SR-01000085910-1
- 5, 12-dihydrophthalazino[3, 2-b]phthalazine-7, 14-dione
- NS00050385
- AKOS003791226
- Diftalone; L 5418; L 5418 (antiinflammatory)
- 21626-89-1
- SR-01000085910
- CHEMBL1536675
- DTXSID3020469
- D03817
- DIFTALONE
- MLS001249416
- Q27251567
- CXSJGNHRBWJXEA-UHFFFAOYSA-N
- Diftalon
- EINECS 244-484-3
- DTXCID30469
-
- Inchi： 1S/C16H12N2O2/c19-15-13-7-3-1-5-11(13)9-17-16(20)14-8-4-2-6-12(14)10-18(15)17/h1-8H,9-10H2
- InChI Key： CXSJGNHRBWJXEA-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2CN2C(C3C=CC=CC=3CN21)=O
Computed Properties
- Exact Mass: 264.08996
- Monoisotopic Mass: 264.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
21626-89-1 (Phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
